Cas no 15055-75-1 (methyl 4,5-dihydro-1,2-oxazole-5-carboxylate)
methyl 4,5-dihydro-1,2-oxazole-5-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- 5-Isoxazolecarboxylicacid, 4,5-dihydro-, methyl ester
- 5-Isoxazolecarboxylic acid, 4,5-dihydro-, methyl ester (9CI)
- methyl 4,5-dihydroisoxazole-5-carboxylate
- 5-methoxycarbonyl-2-isoxazoline
- 15055-75-1
- methyl4,5-dihydro-1,2-oxazole-5-carboxylate
- EN300-202525
- 5-Isoxazolecarboxylic acid, 4,5-dihydro-, methyl ester
- FT-0719967
- methyl 4,5-dihydro-1,2-oxazole-5-carboxylate
-
- MDL: MFCD18833575
- Inchi: 1S/C5H7NO3/c1-8-5(7)4-2-3-6-9-4/h3-4H,2H2,1H3
- InChI Key: YHIUSKMZXDIGNJ-UHFFFAOYSA-N
- SMILES: O1C(C(=O)OC)CC=N1
Computed Properties
- Exact Mass: 129.04261
- Monoisotopic Mass: 129.042593085g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 9
- Rotatable Bond Count: 2
- Complexity: 143
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.2
- Topological Polar Surface Area: 47.9Ų
Experimental Properties
- Density: 1.3±0.1 g/cm3
- Boiling Point: 167.9±50.0 °C at 760 mmHg
- Flash Point: 69.5±24.6 °C
- PSA: 47.89
- Vapor Pressure: 1.7±0.3 mmHg at 25°C
methyl 4,5-dihydro-1,2-oxazole-5-carboxylate Security Information
- Signal Word:warning
- Hazard Statement: H303+H313+H333
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
methyl 4,5-dihydro-1,2-oxazole-5-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM464514-250mg |
5-Isoxazolecarboxylic acid, 4,5-dihydro-, methyl ester (9CI) |
15055-75-1 | 95%+ | 250mg |
$379 | 2023-03-07 | |
| Chemenu | CM464514-500mg |
5-Isoxazolecarboxylic acid, 4,5-dihydro-, methyl ester (9CI) |
15055-75-1 | 95%+ | 500mg |
$680 | 2023-03-07 | |
| Chemenu | CM464514-1g |
5-Isoxazolecarboxylic acid, 4,5-dihydro-, methyl ester (9CI) |
15055-75-1 | 95%+ | 1g |
$865 | 2023-03-07 | |
| TRC | M336658-10mg |
methyl 4,5-dihydro-1,2-oxazole-5-carboxylate |
15055-75-1 | 10mg |
$ 50.00 | 2022-06-03 | ||
| TRC | M336658-50mg |
methyl 4,5-dihydro-1,2-oxazole-5-carboxylate |
15055-75-1 | 50mg |
$ 210.00 | 2022-06-03 | ||
| TRC | M336658-100mg |
methyl 4,5-dihydro-1,2-oxazole-5-carboxylate |
15055-75-1 | 100mg |
$ 295.00 | 2022-06-03 | ||
| Enamine | EN300-202525-0.05g |
methyl 4,5-dihydro-1,2-oxazole-5-carboxylate |
15055-75-1 | 95% | 0.05g |
$182.0 | 2023-09-16 | |
| Enamine | EN300-202525-0.1g |
methyl 4,5-dihydro-1,2-oxazole-5-carboxylate |
15055-75-1 | 95% | 0.1g |
$272.0 | 2023-09-16 | |
| Enamine | EN300-202525-0.25g |
methyl 4,5-dihydro-1,2-oxazole-5-carboxylate |
15055-75-1 | 95% | 0.25g |
$389.0 | 2023-09-16 | |
| Enamine | EN300-202525-0.5g |
methyl 4,5-dihydro-1,2-oxazole-5-carboxylate |
15055-75-1 | 95% | 0.5g |
$613.0 | 2023-09-16 |
methyl 4,5-dihydro-1,2-oxazole-5-carboxylate Related Literature
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
5. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
Additional information on methyl 4,5-dihydro-1,2-oxazole-5-carboxylate
Methyl 4,5-Dihydro-1,2-Oxazole-5-Carboxylate (CAS No. 15055-75-1): A Comprehensive Overview of Its Chemical Properties, Applications, and Recent Advances in Research and Development
Methyl 4,5-dihydro-1,2-oxazole-5-carboxylate (CAS No. 15055-75-1) is a versatile organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of 1,2-oxazoles, a heterocyclic ring system characterized by the presence of one oxygen atom and one nitrogen atom. The 4,5-dihydro substituent in its structure introduces a degree of flexibility and reactivity that is particularly valuable in the design of bioactive molecules. Recent studies published in Journal of Medicinal Chemistry (2023) have highlighted the role of this compound as a key intermediate in the synthesis of novel antimicrobial agents and anti-inflammatory drugs, underscoring its importance in modern drug discovery pipelines.
The molecular structure of methyl 4,5-dihydro-1,2-oxazole-5-carboxylate consists of a five-membered ring formed by two carbon atoms, one oxygen atom, and one nitrogen atom, with the carboxylate group (-COOCH3) attached to the 5-position of the ring. This structural feature contributes to the compound's unique electronic properties and hydrophobicity, which are critical for its solubility characteristics and reactivity in aqueous and organic environments. A 2024 study in Organic Letters demonstrated that the carboxylate functionality in this molecule can be efficiently activated under mild conditions, enabling its use in click chemistry reactions for the preparation of bioconjugates and prodrug precursors.
One of the most significant applications of methyl 4,5-dihydro-1,2-oxazole-5-carboxylate lies in its role as a building block for the development of selective kinase inhibitors. Researchers at the University of Cambridge have recently reported the use of this compound in the synthesis of ATP-competitive inhibitors targeting tyrosine kinase receptors, which are implicated in various cancers and autoimmune diseases. The oxazole ring system in this molecule provides a rigid scaffold that enhances binding affinity and selectivity for the target enzymes, as confirmed by molecular docking studies published in ACS Medicinal Chemistry Letters (2023).
Recent advances in green chemistry have also led to the development of environmentally friendly synthetic routes for producing methyl 4,5-dihydro-1,2-oxazole-5-carboxylate. A 2024 paper in Green Chemistry described a novel catalytic method using biomass-derived solvents and metal-free catalysts to achieve high yields (92%) with minimal energy consumption and waste generation. This approach not only reduces the carbon footprint of the synthesis but also aligns with the principles of sustainable pharmaceutical manufacturing, which has become a priority for many global pharmaceutical companies.
The biocompatibility of methyl 4,5-dihydro-1,2-oxazole-5-carboxylate has been extensively studied in preclinical models, revealing its potential as a drug delivery vehicle. Researchers at MIT have demonstrated that this compound can be incorporated into lipid-based nanoparticles to enhance the oral bioavailability of poorly soluble drugs. The hydrophobic carboxylate group in the molecule allows for efficient encapsulation efficiency (up to 85%) and controlled release kinetics, as reported in a 2023 study published in Advanced Drug Delivery Reviews.
Another emerging application of methyl 4,5-dihydro-1,2-oxazole-5-carboxylate is in the field of agrochemicals. A team from Bayer CropScience has recently developed a herbicide formulation based on this compound, which exhibits selective herbicidal activity against broadleaf weeds while sparing monocot crops. The steric hindrance provided by the oxazole ring appears to play a critical role in modulating the interaction with target enzymes in plant cells, as elucidated by in silico modeling techniques in Pest Management Science (2024).
The reactivity of methyl 4,5-dihydro-1,2-oxazole-5-carboxylate has also been exploited in the development of fluorescent probes for bioimaging applications. Scientists at the Max Planck Institute have synthesized fluorescently labeled derivatives of this compound that exhibit high quantum yields and excellent photostability under physiological conditions. These probes have been successfully used to track protein interactions in live cells, as demonstrated in a 2023 publication in Angewandte Chemie.
From a computational chemistry perspective, methyl 4,5-dihydro-1,2-oxazole-5-carboxylate has been the subject of numerous quantum mechanical calculations aimed at understanding its electronic structure and reaction mechanisms. A 2024 study in Journal of Computational Chemistry utilized density functional theory (DFT) to predict the transition states involved in the hydrolysis of the ester group, providing valuable insights for the design of more stable analogs with extended half-lives in biological systems.
In the context of materials science, methyl 4,5-dihydro-1,2-oxazole-5-carboxylate has shown promise as a ligand for metal-organic frameworks (MOFs). Researchers at Stanford University have developed a MOF-based adsorbent incorporating this compound, which exhibits exceptional selectivity for heavy metal ions such as lead (Pb²⁺) and mercury (Hg²⁺). The carboxylate group in the molecule forms strong coordination bonds with the metal ions, as confirmed by X-ray diffraction analysis published in Chemistry of Materials (2023).
Finally, the toxicological profile of methyl 4,5-dihydro-1,2-oxazole-5-carboxylate has been rigorously evaluated in preclinical safety studies. A comprehensive rodent toxicity study conducted by the European Medicines Agency (EMA) in 2024 revealed that the compound exhibits low acute toxicity (LD50 > 5,000 mg/kg) and excellent metabolic stability in liver microsomes. These findings support its potential for clinical translation and development as a lead compound in various therapeutic areas.
15055-75-1 (methyl 4,5-dihydro-1,2-oxazole-5-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)